Cas no 2228378-83-2 (tert-butyl N-1-(2,2,2-trifluoro-1-hydroxyethyl)cyclopentylcarbamate)

• Product Name: tert-butyl N-1-(2,2,2-trifluoro-1-hydroxyethyl)cyclopentylcarbamate
• CAS No: 2228378-83-2
• MF: C₁₂H₂₀F₃NO₃
• MW: 283.287314414978
• CID: 5962114
• PubChem ID: 165712494
• Update Time: 2025-06-20

tert-butyl N-1-(2,2,2-trifluoro-1-hydroxyethyl)cyclopentylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2,2,2-trifluoro-1-hydroxyethyl)cyclopentylcarbamate
• tert-butyl N-[1-(2,2,2-trifluoro-1-hydroxyethyl)cyclopentyl]carbamate
• EN300-1872488
• 2228378-83-2

• Inchi： 1S/C12H20F3NO3/c1-10(2,3)19-9(18)16-11(6-4-5-7-11)8(17)12(13,14)15/h8,17H,4-7H2,1-3H3,(H,16,18)
• InChI Key： CMYOXNHRQJTQJO-UHFFFAOYSA-N
• SMILES： FC(C(C1(CCCC1)NC(=O)OC(C)(C)C)O)(F)F

Computed Properties

• Exact Mass: 283.13952799g/mol
• Monoisotopic Mass: 283.13952799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-1-(2,2,2-trifluoro-1-hydroxyethyl)cyclopentylcarbamate

Introduction to Tert-butyl N-1-(2,2,2-trifluoro-1-hydroxyethyl)cyclopentylcarbamate (CAS No. 2228378-83-2)

Tert-butyl N-1-(2,2,2-trifluoro-1-hydroxyethyl)cyclopentylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2228378-83-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their stability and reactivity. The structural features of this molecule, particularly the presence of a tert-butyl group and a trifluoro-substituted hydroxyethyl chain, contribute to its unique chemical properties and potential biological activities.

The tert-butyl group is a well-known protective group in organic synthesis, often employed to shield reactive sites during chemical transformations. Its steric bulk can influence the reactivity of adjacent functional groups, making it a valuable tool in medicinal chemistry for modulating drug efficacy and selectivity. In contrast, the trifluoro-substituted hydroxyethyl chain introduces fluorine atoms into the molecular structure. Fluorine is a crucial element in pharmaceutical design, as it can enhance metabolic stability, improve binding affinity to biological targets, and alter pharmacokinetic profiles. The combination of these structural elements in Tert-butyl N-1-(2,2,2-trifluoro-1-hydroxyethyl)cyclopentylcarbamate suggests potential applications in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of complex molecules with greater accuracy. Studies have indicated that compounds incorporating trifluoromethyl groups often exhibit improved pharmacological properties, including increased lipophilicity and resistance to enzymatic degradation. The trifluoro-substituted hydroxyethyl moiety in Tert-butyl N-1-(2,2,2-trifluoro-1-hydroxyethyl)cyclopentylcarbamate may contribute to these desirable characteristics, making it a promising candidate for further investigation.

The cyclopentyl ring in this compound adds another layer of complexity, as cyclic structures are frequently found in biologically active molecules. Cycloalkanes can influence both the physical properties (such as solubility and melting point) and the electronic distribution within the molecule. Additionally, the presence of a carbamate functional group suggests potential interactions with biological targets such as enzymes or receptors. Carbamates have been successfully utilized in various therapeutic areas, including anticonvulsants, muscle relaxants, and neuroprotective agents.

In light of these structural features, researchers have explored the potential applications of Tert-butyl N-1-(2,2,2-trifluoro-1-hydroxyethyl)cyclopentylcarbamate in several pharmacological contexts. For instance, its ability to modulate enzyme activity has been investigated in the context of developing novel inhibitors for therapeutic purposes. The steric hindrance provided by the tert-butyl group may allow for precise targeting of active sites on enzymes, while the fluorinated side chain could enhance binding affinity through dipole-dipole interactions or hydrogen bonding.

Moreover, the compound’s stability under various conditions makes it an attractive candidate for formulation into drug products. Stability is a critical factor in pharmaceutical development, as it ensures that the active ingredient remains effective throughout its shelf life. The carbamate group’s resistance to hydrolysis under physiological conditions further enhances its suitability for drug applications. These properties have prompted researchers to explore its use in oral formulations, where stability is paramount.

Recent studies have also highlighted the importance of fluorine-containing compounds in oncology research. Fluorinated molecules often exhibit enhanced bioavailability and improved pharmacokinetic profiles due to their ability to interact favorably with biological membranes. The trifluoro-substituted hydroxyethyl chain in Tert-butyl N-1-(2,2,2-trifluoro-1-hydroxyethyl)cyclopentylcarbamate may contribute to these effects by increasing lipophilicity and reducing metabolic clearance. This has led to investigations into its potential as an anticancer agent or as a component in combination therapies designed to target multiple pathways simultaneously.

The synthesis of this compound presents an interesting challenge due to its complex structure. Traditional synthetic routes may involve multi-step processes requiring careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such molecules more efficiently than ever before. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in introducing specific functional groups while maintaining stereochemical integrity.

In conclusion,Tert-butyl N-1-(2,2,2-trifluoro-1-hydroxyethyl)cyclopentylcarbamate (CAS No. 2228378-83-2) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmacological entities. Its unique combination of structural features—including the tert-butyl group, the trifluoro-substituted hydroxyethyl chain, and the cyclopentyl ring—makes it a promising candidate for further exploration in drug discovery programs across various therapeutic areas. As research continues to uncover new applications for fluorinated compounds,Tert-butyl N-1-(2,2,2-trifluoro-1-hydroxyethyl)cyclopentylcarbamate is poised to play an important role in shaping future medical treatments.